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Compound of Interest

Compound Name: 2',3'-cGAMP

Cat. No.: B12421185 Get Quote

Technical Support Center: 2',3'-cGAMP Detection
Assays
Welcome to the technical support center for 2',3'-cGAMP detection assays. This resource is

designed for researchers, scientists, and drug development professionals to troubleshoot and

optimize their experiments. Here you will find answers to frequently asked questions and

detailed guides to address common issues encountered during the detection and quantification

of 2',3'-cGAMP.

cGAS-STING Signaling Pathway
The following diagram illustrates the canonical cGAS-STING signaling pathway, which is

central to the production of 2',3'-cGAMP. Understanding this pathway is crucial for interpreting

experimental results.
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cGAS-STING Signaling Pathway

Cytosolic dsDNA

cGAS

Binds & Activates

2',3'-cGAMP

Synthesizes

ATP + GTP

STING
(ER Resident)

Binds & Activates

TBK1

Recruits & Activates

IRF3

Phosphorylates

p-IRF3 (Dimer)

Dimerizes

Nucleus

Translocates to

Type I Interferons
(e.g., IFN-β)

Induces Transcription

 

Competitive ELISA Workflow for 2',3'-cGAMP

Start

Coat plate with
capture antibody

Wash

Block non-specific
binding sites

Wash

Add standards and samples
(containing unknown 2',3'-cGAMP)

Add 2',3'-cGAMP-HRP conjugate

Incubate to allow competition

Wash

Add TMB substrate

Incubate for color development

Add stop solution

Read absorbance at 450 nm

Analyze data
(Inverse relationship)

End
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TR-FRET Workflow for 2',3'-cGAMP

Start

Prepare reaction mix:
- cGAMP standards/samples

- Anti-cGAMP Ab-Donor
- cGAMP-Acceptor Tracer

Dispense reaction mix
into microplate

Incubate to allow
binding equilibrium

Excite Donor fluorophore
(e.g., at 320-340 nm)

Time Delay
(microseconds)

Measure Donor emission
(e.g., at 620 nm)

Measure Acceptor emission
(e.g., at 665 nm)

Calculate Emission Ratio
(Acceptor/Donor)

Analyze data
(Inverse relationship)

End
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To cite this document: BenchChem. [how to reduce background noise in 2',3'-cGAMP
detection assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421185#how-to-reduce-background-noise-in-2-3-
cgamp-detection-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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